Cas no 2219376-27-7 (rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-5-carboxylic acid)

• Product Name: rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-5-carboxylic acid
• CAS No: 2219376-27-7
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 6319348
• PubChem ID: 165605832
• Update Time: 2025-05-23

rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-5-carboxylic acid
• 2219376-27-7
• EN300-1717017
• rac-(1R,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-5-carboxylic acid

• Inchi： 1S/C21H19NO4/c23-19(24)21-9-10-22(18(21)11-21)20(25)26-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,23,24)/t18-,21-/m1/s1
• InChI Key： PTWAFEVVLJLSPQ-WIYYLYMNSA-N
• SMILES： OC([C@@]12CCN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)[C@@H]1C2)=O

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-5-carboxylic acid

Rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.1.0]hexane-5-carboxylic Acid (CAS No. 2219376-27-7): An Overview

Rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.1.0]hexane-5-carboxylic acid (CAS No. 2219376-27-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, holds potential applications in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various reaction conditions. In the context of rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.1.0]hexane-5-carboxylic acid, the Fmoc group serves to protect the amino functionality, allowing for selective functionalization and modification of the molecule. This feature is particularly valuable in the synthesis of complex molecules and in the development of prodrugs.

The bicyclic structure of this compound is another key aspect that contributes to its unique properties. The [3.1.0]hexane ring system provides a rigid framework that can influence the conformational stability and bioavailability of the molecule. This structural rigidity can be advantageous in designing compounds with specific binding affinities to target receptors or enzymes, thereby enhancing their therapeutic efficacy.

Recent studies have explored the potential applications of rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.1.0]hexane-5-carboxylic acid in various areas of medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for developing inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of this compound exhibited high binding affinities to specific PPI interfaces, suggesting its potential as a lead compound for further drug development.

In another study, published in Organic Letters, researchers synthesized and characterized several analogs of rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.1.0]hexane-5-carboxylic acid to evaluate their biological activities. The results indicated that certain derivatives showed promising anti-inflammatory and anti-cancer properties, highlighting the versatility and potential therapeutic applications of this compound.

The synthesis of rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.1.0]hexane-5-carboxylic acid involves several steps, including the formation of the bicyclic core and the introduction of the Fmoc protecting group. A typical synthetic route involves the cyclization of a suitable precursor followed by functional group manipulation to achieve the desired structure. The use of advanced synthetic techniques and catalysts has enabled chemists to produce this compound with high yields and purity.

In terms of its physical and chemical properties, rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.1.0]hexane-5-carboxylic acid is a white crystalline solid with a molecular weight of 448.48 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

The stability and reactivity of this compound are influenced by its functional groups and overall structure. The Fmoc protecting group can be selectively removed under mild conditions using piperidine or other deprotecting agents, allowing for further functionalization without affecting other parts of the molecule. This property makes it an attractive candidate for combinatorial chemistry approaches and high-throughput screening methods.

In conclusion, rac-(1R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.1.0]hexane-5-carboxylic acid (CAS No. 2219376-27-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group and bicyclic core, offer opportunities for developing novel therapeutic agents and advancing our understanding of complex biological systems.